Cas no 136167-36-7 (Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-)

Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]- structure
136167-36-7 structure
Product Name:Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-
CAS No:136167-36-7
MF:C10H11N3O2
MW:205.213241815567
CID:1244810
Update Time:2024-08-04

Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]- Chemical and Physical Properties

Names and Identifiers

    • Ethanol, 2-[4-(1H-1,2,4-triazol-1-yl)phenoxy]-
    • Inchi: 1S/C10H11N3O2/c14-5-6-15-10-3-1-9(2-4-10)13-8-11-7-12-13/h1-4,7-8,14H,5-6H2
    • InChI Key: WOHUTBWJOQEMHZ-UHFFFAOYSA-N
    • SMILES: C(O)COC1=CC=C(N2C=NC=N2)C=C1

Computed Properties

  • Exact Mass: 205.08523

Experimental Properties

  • Density: 1.27±0.1 g/cm3(Predicted)
  • Boiling Point: 418.9±51.0 °C(Predicted)
  • PSA: 60.17
  • pka: 14.18±0.10(Predicted)
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